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Abstract

Undecylprodigiosin, a member of the prodiginine family of natural red pigments, is a tripyrrolic
alkaloid produced by various microorganisms, most notably Streptomyces species.[1][2] As a
hydrochloride salt, it exhibits improved solubility and stability for research purposes. This
compound has garnered significant scientific interest due to its broad spectrum of biological
activities, including potent anticancer, immunosuppressive, antimalarial, and antimicrobial
properties.[3][4][5] This technical guide provides a comprehensive overview of
undecylprodigiosin hydrochloride, including its physicochemical properties, detailed
experimental protocols for its extraction and biological evaluation, and an exploration of its
known mechanisms of action through various signaling pathways.

Physicochemical Properties

Undecylprodigiosin hydrochloride is a red solid powder.[3] Its chemical and physical
properties are summarized in the table below.
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Property Value Source
CAS Number 56247-02-0 [3]
Parent CAS Number 52340-48-4 [3][6]
Molecular Formula C25H36CINsO [7]
Molecular Weight 430.03 g/mol [7]
Appearance Red solid [3]
Purity >95% (HPLC) [3]

N Soluble in DMSO, methanol,
Solubility [3]
acetone, or chloroform.

Store at -20°C, protected from
Storage light. Stable for at least one [3]

year.

3-methoxy-5-(1H-pyrrol-2-yl)-2-
E)-(5-undecylpyrrol-2-
IUPAC Name [(_ A iy [7]
ylidene)methyl]-1H-

pyrrole;hydrochloride

Biological Activity and Quantitative Data

Undecylprodigiosin hydrochloride exhibits a range of biological activities. The following
tables summarize its cytotoxic effects on various cancer cell lines and its antimicrobial activity
against different bacterial strains.

Anticancer Activity

Undecylprodigiosin induces apoptosis in a variety of cancer cell lines, often in a p53-
independent manner.[8]
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Cell Line Cancer Type ICso0 Value Reference

0.05 uM (for apoptosis

P388 Murine Leukemia ) ) [9]
induction)

HCT-116 Colon Carcinoma 20uM [10]
Hepatocellular

HepG-2 ) 4.7 uM [10]
Carcinoma

MCF-7 Breast Carcinoma 1.2 uyM [10]

A-549 Lung Carcinoma 2.8 uM [10]
Human Promyelocytic

HL60 ) - [11]
Leukemia

BEL-7402 Human Hepatoma - [11]
Human Lung

SPCA4 - [11]

Adenocarcinoma

Note: ICso values can vary between studies due to different experimental conditions.

Antimicrobial Activity

Undecylprodigiosin hydrochloride is particularly effective against Gram-positive bacteria.[1]

Bacterial Strain Gram Status MIC (pg/mL) Reference
Staphylococcus N

Gram-positive 25-5 [12]
aureus ATCC 25923
Bacillus species Gram-positive 50 [13]
Micrococcus species Gram-positive 50 [13]

Escherichia coli ATCC

Gram-negative >100 [12]
25922

Note: MIC (Minimum Inhibitory Concentration) values represent the lowest concentration of the
compound that inhibits visible bacterial growth.
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Experimental Protocols

This section provides detailed methodologies for the extraction, purification, and evaluation of
undecylprodigiosin.

Extraction and Purification from Streptomyces Culture

This protocol is adapted from methods described for various Streptomyces species.[14][15]
3.1.1. Materials and Equipment

o Streptomyces culture broth

o Centrifuge and centrifuge tubes

¢ Organic solvents: Methanol, Toluene, Chloroform

e 0.1 M Phosphate buffer (pH 7.0)

» Rotary evaporator

 Silica gel for column chromatography

¢ Solvent system for chromatography (e.g., n-hexane:ethyl acetate or chloroform:methanol
gradient)

» High-Performance Liquid Chromatography (HPLC) system for final purification
3.1.2. Procedure

o Cell Harvesting: Centrifuge the fermentation broth (e.g., at 7025 x g for 20 minutes) to pellet
the mycelial biomass.[14]

o Extraction: Resuspend the cell pellet in a 1:1:1 mixture of methanol, toluene, and 0.1 M
phosphate buffer (pH 7).[15] Vortex vigorously to ensure thorough mixing and extraction of
the pigment into the organic phase.

o Phase Separation: Centrifuge the mixture to separate the phases. Carefully collect the upper
organic (toluene) phase containing the red pigment.
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e Washing: Wash the collected organic phase with an equal volume of phosphate buffer to
remove water-soluble impurities.

» Concentration: Evaporate the organic solvent under reduced pressure using a rotary
evaporator to obtain the crude undecylprodigiosin extract.

o Chromatographic Purification:

o Column Chromatography: Dissolve the crude extract in a minimal volume of chloroform
and load it onto a silica gel column. Elute the pigment using a gradient of increasing
polarity, for example, from 10% to 100% methanol in chloroform.[15] Collect the red-
colored fractions.

o HPLC: For final purification, subject the enriched fractions to reversed-phase HPLC.[4]

Determination of Minimum Inhibitory Concentration
(MIC)

This protocol follows the broth microdilution method.[12]
3.2.1. Materials and Equipment

o Sterile 96-well microtiter plates

» Cation-Adjusted Mueller-Hinton Broth (CAMHB)

e Bacterial inoculum standardized to 0.5 McFarland turbidity
e Undecylprodigiosin hydrochloride stock solution

o Multichannel pipette

e Incubator (35°C + 2°C)

3.2.2. Procedure

o Preparation of Dilutions: Prepare serial two-fold dilutions of undecylprodigiosin
hydrochloride in CAMHB directly in the 96-well plate.
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Inoculum Preparation: Suspend bacterial colonies from a fresh agar plate in sterile saline to
match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 108 CFU/mL). Dilute
this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10°
CFU/mL in the test wells.[1]

Inoculation: Add 50 uL of the standardized bacterial inoculum to each well, resulting in a final
volume of 100 pL per well.[1] Include a growth control (broth + inoculum) and a sterility
control (broth only).

Incubation: Incubate the plate at 35°C £ 2°C for 16-20 hours.

Result Interpretation: The MIC is the lowest concentration of the compound at which no
visible bacterial growth is observed.[1]

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity.[9][16]
3.3.1. Materials and Equipment

Cancer cell lines

Complete cell culture medium

96-well cell culture plates

Undecylprodigiosin hydrochloride stock solution

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
Solubilizing agent (e.g., DMSO)

Microplate reader

3.3.2. Procedure

o Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and
allow them to attach overnight.[16]
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o Compound Treatment: Treat the cells with serial dilutions of undecylprodigiosin
hydrochloride for a specified duration (e.g., 24, 48, or 72 hours). Include untreated cells as
a control.

o MTT Addition: After incubation, add MTT solution to each well and incubate for an additional
3-4 hours to allow for the formation of formazan crystals.[16]

e Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to
dissolve the formazan crystals.[9]

o Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a
microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The
ICso value is determined from the dose-response curve.

Signaling Pathways and Mechanisms of Action
Biosynthesis of Undecylprodigiosin

The biosynthesis of undecylprodigiosin in Streptomyces coelicolor is governed by the red gene
cluster.[17] It involves a bifurcated pathway where two pyrrole precursors, 4-methoxy-2,2'-
bipyrrole-5-carbaldehyde (MBC) and 2-undecylpyrrole (2-UP), are synthesized separately and
then condensed.[14][18]
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Caption: Simplified biosynthetic pathway of undecylprodigiosin.

The production of undecylprodigiosin is regulated by a cascade involving the redD and redZ
genes.[14]
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Caption: Regulatory cascade for undecylprodigiosin biosynthesis.

Induction of Apoptosis

Undecylprodigiosin is a potent inducer of apoptosis in cancer cells.[3] Studies in P388 cancer
cells suggest that its mechanism involves binding to ribosomes and activating the p38 and JNK
signaling pathways, while the ERK1/2 pathway is not involved.[19] This process appears to be
independent of ROS generation and intracellular acidification.[19]
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Caption: Proposed apoptotic pathway induced by undecylprodigiosin.

Experimental Workflow for Bioactivity Screening

A typical workflow for identifying and characterizing the bioactivity of undecylprodigiosin from a

microbial source is outlined below.
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Caption: General experimental workflow for undecylprodigiosin research.

Conclusion

Undecylprodigiosin hydrochloride is a promising natural product with significant therapeutic
potential, particularly in the fields of oncology and infectious diseases. Its potent and selective
cytotoxicity against cancer cells, coupled with its antimicrobial activity against clinically relevant
pathogens, makes it a compelling candidate for further drug development. The detailed
protocols and mechanistic insights provided in this guide are intended to facilitate future
research and unlock the full therapeutic potential of this remarkable molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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